Cas no 839714-69-1 (Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)-)
![Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)- structure](https://www.kuujia.com/scimg/cas/839714-69-1x500.png)
839714-69-1 structure
Product name:Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)-
CAS No:839714-69-1
MF:C22H24BrF2N5O2
MW:508.359070777893
CID:1818122
Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)-
- Urea, N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)-
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- Inchi: 1S/C22H24BrF2N5O2/c1-29(2)9-4-10-32-20-8-6-14(11-16(20)21-17(23)13-26-30(21)3)27-22(31)28-15-5-7-18(24)19(25)12-15/h5-8,11-13H,4,9-10H2,1-3H3,(H2,27,28,31)
- InChI Key: RJLNPRYAPYITFD-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(OCCCN(C)C)C(C2N(C)N=CC=2Br)=C1)C(NC1=CC=C(F)C(F)=C1)=O
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 504.3±50.0 °C(Predicted)
- pka: 12.59±0.70(Predicted)
Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-[3-(dimethylamino)propoxy]phenyl]-N'-(3,4-difluorophenyl)- Related Literature
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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